trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane
trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane
Lamivudine epimer.
Brand Name:
Vulcanchem
CAS No.:
139757-68-9
VCID:
VC0194310
InChI:
InChI=1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7-/m1/s1
SMILES:
C1C(OC(S1)CO)N2C=CC(=NC2=O)N
Molecular Formula:
C8H11N3O3S
Molecular Weight:
229.26 g/mol
trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane
CAS No.: 139757-68-9
Impurities
VCID: VC0194310
Molecular Formula: C8H11N3O3S
Molecular Weight: 229.26 g/mol
Purity: > 95%
| CAS No. | 139757-68-9 |
|---|---|
| Product Name | trans-2-Hydroxymethyl-5-(cytosin-1-yl)-1,3-oxathiolane |
| Molecular Formula | C8H11N3O3S |
| Molecular Weight | 229.26 g/mol |
| IUPAC Name | 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7-/m1/s1 |
| Standard InChIKey | JTEGQNOMFQHVDC-RNFRBKRXSA-N |
| Isomeric SMILES | C1[C@@H](O[C@H](S1)CO)N2C=CC(=NC2=O)N |
| SMILES | C1C(OC(S1)CO)N2C=CC(=NC2=O)N |
| Canonical SMILES | C1C(OC(S1)CO)N2C=CC(=NC2=O)N |
| Appearance | Off-White to Pale Beige Solid |
| Melting Point | 170-173°C |
| Description | Lamivudine epimer. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2R-trans)-4-Amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone; 4-Amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone; |
| PubChem Compound | 441224 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume